Cas no 153561-74-1 (2-Bromo-5-dodecylthiophene)

• Product Name: 2-Bromo-5-dodecylthiophene
• CAS No: 153561-74-1
• MF: C₁₆H₂₇BrS
• MW: 331.3546
• MDL: MFCD22572689
• CID: 2602298
• PubChem ID: 354334501
• Update Time: 2024-11-01

2-Bromo-5-dodecylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-dodecylthiophene
• B5407
• SCHEMBL3877421
• DB-217076
• T70328
• Thiophene, 2-bromo-5-dodecyl-
• 153561-74-1
• 2-Bromo-5-dodecylthiophene, 98% (GC)
• MOSAVYMGWTYDNS-UHFFFAOYSA-N
• MFCD22572689
• CS-0337091

• MDL： MFCD22572689
• Inchi： 1S/C16H27BrS/c1-2-3-4-5-6-7-8-9-10-11-12-15-13-14-16(17)18-15/h13-14H,2-12H2,1H3
• InChI Key： MOSAVYMGWTYDNS-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])S1

Computed Properties

• Exact Mass: 330.10168 g/mol
• Monoisotopic Mass: 330.10168 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 28.2
• Molecular Weight: 331.4

Experimental Properties

• Density: 1.105 g/mL at 25 °C
• Boiling Point: 162°C/2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.510
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Bromo-5-dodecylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes